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Compound of Interest

Compound Name: 2-Methoxypropane

Cat. No.: B122115

For Researchers, Scientists, and Drug Development Professionals
Introduction

2-Methoxypropane, also known as methyl isopropyl ether, is a colorless, volatile ether with the
chemical formula CaH100.[1][2][3] Its utility in various scientific fields, including as a solvent in
organic synthesis and pharmaceutical research, necessitates a thorough understanding of its
physical characteristics.[1] This guide provides a detailed overview of the core physical
properties of 2-methoxypropane, complete with experimental methodologies for their
determination, to support its safe and effective application in a laboratory setting.

Core Physical Properties

The physical properties of 2-methoxypropane are summarized in the table below. These
values are critical for its handling, use in reactions, and purification processes.
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Property Value Source(s)
Molecular Formula CaH100 [1112][3]
Molecular Weight 74.12 g/mol [21[31[4]
Appearance Clear, colorless liquid [11[3]
Odor Mild, ethereal [3]
Boiling Point 31-32 °C [1][5]
Melting Point Not available

Density 0.805 g/mL [5]
Refractive Index 1.388 [5]
Solubility in Water 88.42 g/L at 10°C [1]
Dipole Moment 1.25D [5]

Experimental Protocols for Determination of
Physical Properties

Accurate determination of physical properties is fundamental to chemical research. The
following sections detail the standard experimental protocols for measuring the key physical
properties of 2-methoxypropane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a volatile compound like 2-methoxypropane, a micro-boiling point determination
method is often employed to minimize sample usage.

Methodology:

o Sample Preparation: A small volume (a few milliliters) of 2-methoxypropane is placed into a
small test tube.[6]
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o Capillary Tube Insertion: A capillary tube, sealed at one end, is placed into the test tube with
the open end submerged in the liquid and the sealed end protruding above the surface.[6][7]

e Heating: The test tube assembly is attached to a thermometer and heated in a controlled
manner, typically using a Thiele tube or a melting point apparatus with a heating block.[8][9]

e Observation: As the sample is heated, a stream of bubbles will emerge from the open end of
the capillary tube. The heat is then removed, and the liquid is allowed to cool.

» Boiling Point Determination: The boiling point is the temperature at which the liquid just
begins to be drawn back into the capillary tube.[9] This indicates that the vapor pressure of
the liquid is equal to the atmospheric pressure.

Experimental Workflow for Boiling Point Determination
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Caption: Workflow for Boiling Point Determination.
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Determination of Density

Density is the mass of a substance per unit volume. For liquids, it is commonly determined
using a pycnometer or by the buoyancy method.[10]

Methodology (using a pycnometer):

» Weighing the Empty Pycnometer: A clean, dry pycnometer of a known volume is accurately
weighed.[10]

 Filling the Pycnometer: The pycnometer is filled with 2-methoxypropane, ensuring no air
bubbles are trapped. The temperature of the liquid should be recorded.

» Weighing the Filled Pycnometer: The filled pycnometer is weighed.[10]

e Calculation: The mass of the 2-methoxypropane is determined by subtracting the mass of
the empty pycnometer from the mass of the filled pycnometer. The density is then calculated
by dividing the mass of the liquid by the known volume of the pycnometer.[10]

Experimental Workflow for Density Determination
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Caption: Workflow for Density Determination using a Pycnometer.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property and is often used to identify and

assess the purity of liquid samples.
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Methodology (using an Abbe Refractometer):

o Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index, such as distilled water.

o Sample Application: A few drops of 2-methoxypropane are placed on the prism of the
refractometer.

e Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the knob to bring the dividing line between the light and dark fields
into sharp focus on the crosshairs.

e Reading: The refractive index is read directly from the instrument's scale. The temperature
should be recorded as the refractive index is temperature-dependent.

Experimental Workflow for Refractive Index Determination
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Caption: Workflow for Refractive Index Determination.
Safety Considerations

2-Methoxypropane is a highly flammable liquid and vapor.[1] It should be handled in a well-
ventilated area, away from ignition sources. Appropriate personal protective equipment,
including safety glasses and gloves, should be worn. As with many ethers, there is a potential
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for peroxide formation upon storage, especially in the presence of light and air.[11] Therefore, it
is recommended to test for the presence of peroxides before heating or distilling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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